Cas no 1214335-64-4 (2,5-Difluoro-4-nitrobiphenyl)

• Product Name: 2,5-Difluoro-4-nitrobiphenyl
• CAS No: 1214335-64-4
• MF: C₁₂H₇F₂NO₂
• MW: 235.186290025711
• CID: 4789907
• Update Time: 2025-05-24

2,5-Difluoro-4-nitrobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2,5-difluoro-4-nitrobiphenyl
• 2,5-Difluoro-4-nitrobiphenyl

• Inchi： 1S/C12H7F2NO2/c13-10-7-12(15(16)17)11(14)6-9(10)8-4-2-1-3-5-8/h1-7H
• InChI Key： YPNLQUIHVMIJJK-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C1C=CC=CC=1)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 3.6
• Topological Polar Surface Area: 45.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2,5-Difluoro-4-nitrobiphenyl

2,5-Difluoro-4-nitrobiphenyl (CAS No: 1214335-64-4)

The compound 2,5-Difluoro-4-nitrobiphenyl (CAS No: 1214335-64-4) is a highly specialized organic chemical with significant applications in various scientific and industrial fields. This compound is characterized by its unique structure, which includes a biphenyl backbone substituted with fluorine atoms at positions 2 and 5, and a nitro group at position 4. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in research and development.

Recent studies have highlighted the importance of 2,5-Difluoro-4-nitrobiphenyl in the field of materials science. Researchers have explored its potential as a precursor for advanced materials such as high-performance polymers and electronic devices. The fluorine atoms in the molecule contribute to its stability and reactivity, while the nitro group enhances its electronic properties. These attributes make it an ideal candidate for applications in optoelectronics and sensor technologies.

In addition to its material science applications, 2,5-Difluoro-4-nitrobiphenyl has also been investigated for its role in medicinal chemistry. The compound's structure allows for selective interactions with biological systems, making it a promising lead compound for drug development. Recent findings suggest that it may exhibit potential in targeting specific enzymes or receptors involved in disease pathways. However, further research is required to fully understand its pharmacokinetic properties and safety profile.

The synthesis of 2,5-Difluoro-4-nitrobiphenyl involves a multi-step process that typically begins with the nitration of a difluorobiphenyl derivative. This process requires precise control over reaction conditions to ensure high yields and purity. Advanced synthetic techniques, such as microwave-assisted synthesis or catalytic methods, have been employed to optimize the production of this compound. These methods not only improve efficiency but also reduce environmental impact, aligning with current trends toward sustainable chemistry.

From an environmental perspective, understanding the fate and behavior of 2,5-Difluoro-4-nitrobiphenyl in natural systems is crucial. Recent studies have focused on its degradation pathways under various environmental conditions. Results indicate that the compound undergoes slow degradation under aerobic conditions, primarily through hydrolysis and microbial action. These findings are essential for assessing its potential ecological risks and guiding safe handling practices.

Looking ahead, the demand for 2,5-Difluoro-4-nitrobiphenyl is expected to grow as new applications emerge across diverse industries. Its versatility as both a building block for advanced materials and a lead compound in drug discovery positions it as a key player in future technological advancements. Continued research into its properties and applications will undoubtedly unlock new possibilities for this intriguing chemical entity.